Cas no 1510375-78-6 (2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine)

2-(1,3-Dioxaindan-5-yl)prop-2-en-1-amine is a versatile intermediate in organic synthesis, featuring a reactive amine group and a vinyl substituent attached to a 1,3-dioxaindane scaffold. This structure enables its use in the preparation of pharmaceuticals, agrochemicals, and functional materials. The 1,3-dioxolane ring enhances stability while allowing further derivatization, making it valuable for constructing complex heterocyclic frameworks. The amine functionality facilitates coupling reactions, while the vinyl group offers opportunities for polymerization or Michael additions. Its balanced reactivity and stability make it suitable for controlled synthetic transformations under mild conditions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules with improved pharmacokinetic properties.

2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine structure

1510375-78-6 structure

Product Name:2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine

CAS No:1510375-78-6

MF:C₁₀H₁₁NO₂

MW:177.199842691422

CID:6030984

PubChem ID:82503492

Update Time:2025-06-13

2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine
- 1510375-78-6
- EN300-1991824
- Inchi： 1S/C10H11NO2/c1-7(5-11)8-2-3-9-10(4-8)13-6-12-9/h2-4H,1,5-6,11H2
- InChI Key： TTXFSIUGZYVZQJ-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(C(=C)CN)=CC1=2

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 44.5Å²

2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1991824-0.05g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	0.05g	$983.0	2023-09-16
Enamine	EN300-1991824-0.1g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	0.1g	$1031.0	2023-09-16
Enamine	EN300-1991824-0.25g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	0.25g	$1078.0	2023-09-16
Enamine	EN300-1991824-0.5g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	0.5g	$1124.0	2023-09-16
Enamine	EN300-1991824-1.0g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	1g	$1172.0	2023-05-31
Enamine	EN300-1991824-2.5g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	2.5g	$2295.0	2023-09-16
Enamine	EN300-1991824-5.0g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	5g	$3396.0	2023-05-31
Enamine	EN300-1991824-10.0g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	10g	$5037.0	2023-05-31
Enamine	EN300-1991824-1g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	1g	$1172.0	2023-09-16
Enamine	EN300-1991824-5g	2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine	1510375-78-6	5g	$3396.0	2023-09-16

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Additional information on 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine

Comprehensive Overview of 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine (CAS No. 1510375-78-6)

2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine (CAS No. 1510375-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique 1,3-dioxaindan core and prop-2-en-1-amine functional group, offers versatile applications in drug discovery and polymer chemistry. Its molecular structure combines aromaticity with reactive amine functionality, making it a valuable intermediate for synthesizing bioactive molecules and advanced materials.

In recent years, the demand for heterocyclic compounds like 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine has surged due to their role in developing targeted therapies and smart materials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biodegradable polymers. The compound's CAS No. 1510375-78-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and green chemistry initiatives.

One of the most discussed topics surrounding 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine is its synthetic accessibility and scalability. With the rise of automated synthesis platforms and AI-driven drug design, this compound has become a case study for optimizing multi-step reactions. Its amine group allows for facile derivatization, enabling the creation of libraries for high-throughput screening—a technique pivotal in modern drug discovery pipelines.

From an environmental perspective, 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine aligns with the growing emphasis on sustainable chemistry. Its dioxaindan moiety exhibits stability under physiological conditions, reducing the risk of toxic byproducts—a key concern in pharmaceutical manufacturing. This attribute has led to its inclusion in studies exploring greener synthetic routes, a trending topic in ACS Sustainable Chemistry & Engineering and similar journals.

In material science, the compound's conjugated double bond system makes it a candidate for organic electronics. Researchers are investigating its incorporation into conductive polymers and light-emitting diodes (LEDs), capitalizing on the 1,3-dioxaindan unit's electron-donating properties. Such applications resonate with the global push toward renewable energy technologies and flexible electronics—areas dominating Google Scholar search trends.

Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine, ensuring purity for sensitive applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification across quality control protocols. These details are critical for laboratories adhering to Good Manufacturing Practices (GMP), a recurring theme in industry forums and regulatory guidelines.

Future prospects for CAS No. 1510375-78-6 include its potential in covalent organic frameworks (COFs) and drug-delivery systems. Its amine reactivity could enable the construction of porous materials for gas storage or catalysis, while its biocompatibility may facilitate nanocarrier development. These directions align with patent filings and grant-funded projects focusing on next-generation functional materials.

In summary, 2-(1,3-dioxaindan-5-yl)prop-2-en-1-amine represents a nexus of innovation across disciplines. Its structural versatility and synthetic utility position it as a compound of enduring interest, bridging gaps between academic research and industrial applications. As scientific communities prioritize molecular diversity and eco-friendly processes, this compound's prominence in literature and chemical databases is poised to grow.